3-Dipropylaminomethylaniline

• Molecular Formula: C13H22N2
• Molecular Weight: 206.33 g/mol
• IUPAC Name: 3-[(dipropylamino)methyl]aniline
• InChI: InChI=1S/C13H22N2/c1-3-8-15(9-4-2)11-12-6-5-7-13(14)10-12/h5-7,10H,3-4,8-9,11,14H2,1-2H3
• InChI Key: USXJXXKTQADSPA-UHFFFAOYSA-N
• Canonical SMILES: CCCN(CCC)CC1=CC(=CC=C1)N

Description

3-Dipropylaminomethylaniline is a useful research compound. Its molecular formula is C13H22N2 and its molecular weight is 206.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

The compound (595 mg) obtained in Example 33-1 was dissolved in methanol (6.0 ml) and THF (3.0 ml). The solution was added with activated carbon (59.0 mg) and iron trichloride hexahydrate (manufactured by Kanto Kagaku) (5.90 mg), followed by thermal reflux for 30 minutes. After having been cooled to room temperature, the mixture was added with hydrazine monohydrate (0.43 ml) and then subjected to thermal reflux for 24 hours. After completion of the reaction, the mixture was subjected to Celite filtration and the solvent was then distilled off. The residue was added with water and then extracted with chloroform. The extract was dried with anhydrous magnesium sulfate and then solvent was distilled off. Subsequently, the residue was purified through silica gel column chromatography (chloroform/methanol), thereby obtaining the subject compound (343.9 mg) as a yellow oily substance.

Synthesis routes and methods II

Procedure details